Cas no 369363-62-2 (1H-1,2,3-Triazole, 4-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1H-1,2,3-Triazole, 4-[4-(trifluoromethyl)phenyl]-
• CAS No: 369363-62-2
• MF: C₉H₆F₃N₃
• MW: 213.159251689911
• CID: 3952057
• PubChem ID: 9899224
• Update Time: 2025-10-28

1H-1,2,3-Triazole, 4-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-[4-(trifluoromethyl)phenyl]-
• 1H-1,2,3-Triazole, 5-[4-(trifluoromethyl)phenyl]-
• 5-(4-(Trifluoromethyl)phenyl)-1H-1,2,3-triazole
• 5-[4-(Trifluoromethyl)phenyl]-1h-1,2,3-triazole
• BDBM50391377
• NCZGZQWRTIFQKA-UHFFFAOYSA-N
• CHEMBL2147988
• CS-0499193
• DB-185614
• SCHEMBL5020247
• AB73493
• 369363-62-2
• 4-[4-(TRIFLUOROMETHYL)PHENYL]-1H-1,2,3-TRIAZOLE
• 4-(4-(trifluoromethyl)phenyl)-1H-1,2,3-triazole

• Inchi： 1S/C9H6F3N3/c10-9(11,12)7-3-1-6(2-4-7)8-5-13-15-14-8/h1-5H,(H,13,14,15)
• InChI Key： NCZGZQWRTIFQKA-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(C(F)(F)F)C=C2)=CN=N1

Computed Properties

• Exact Mass: 213.05138169Da
• Monoisotopic Mass: 213.05138169Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1H-1,2,3-Triazole, 4-[4-(trifluoromethyl)phenyl]-

Introduction to 1H-1,2,3-Triazole, 4-[4-(trifluoromethyl)phenyl] (CAS No. 369363-62-2)

The compound 1H-1,2,3-Triazole, 4-[4-(trifluoromethyl)phenyl] (CAS No. 369363-62-2) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel bioactive molecules. This heterocyclic compound belongs to the triazole class, a structural motif widely recognized for its broad spectrum of biological activities. The presence of a trifluoromethyl group at the phenyl ring enhances its pharmacological profile, making it a promising candidate for further exploration in medicinal chemistry.

Triazoles are known for their stability and versatility in drug design due to their ability to form multiple hydrogen bonds and interact with biological targets effectively. The specific substitution pattern in 1H-1,2,3-Triazole, 4-[4-(trifluoromethyl)phenyl] contributes to its unique chemical properties and potential therapeutic applications. The trifluoromethyl group is particularly noteworthy, as it is frequently employed in drug molecules to improve metabolic stability, lipophilicity, and binding affinity to biological receptors.

Recent studies have highlighted the importance of triazole derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that triazole-based compounds exhibit potent activity against a range of pathogens and can serve as scaffolds for developing new antibiotics. The structural features of 1H-1,2,3-Triazole, 4-[4-(trifluoromethyl)phenyl] make it an attractive candidate for further investigation in this context.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the trifluoromethyl group at the phenyl ring efficiently. These techniques often involve metal-catalyzed cross-coupling reactions or halogen-metal exchange processes, which are well-established in modern organic synthesis.

In terms of biological activity, preliminary studies on 1H-1,2,3-Triazole, 4-[4-(trifluoromethyl)phenyl] have shown promising results in vitro. The compound demonstrates inhibitory effects on certain enzymes and receptors associated with inflammatory and infectious diseases. The trifluoromethyl group plays a crucial role in modulating these interactions by influencing electronic properties and binding affinity.

The pharmacokinetic properties of this compound are also of great interest. The presence of the trifluoromethyl group typically enhances the metabolic stability of drug candidates by resisting oxidative degradation. Additionally, the phenyl ring contributes to favorable solubility and distribution profiles within biological systems. These characteristics make 1H-1,2,3-Triazole, 4-[4-(trifluoromethyl)phenyl] a potentially viable candidate for further preclinical development.

Future research directions may focus on optimizing the synthesis of this compound for large-scale production while maintaining high purity standards. Additionally, exploring its potential in combination therapies could provide new insights into its therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be essential to fully harness the potential of this novel molecule.

The impact of such compounds extends beyond mere chemical curiosity; they represent a cornerstone in the ongoing quest to develop innovative treatments for global health challenges. As our understanding of biological systems continues to evolve, molecules like 1H-1,2,3-Triazole, 4-[4-(trifluoromethyl)phenyl] will undoubtedly play a pivotal role in shaping the future of pharmaceuticals.